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Compound of Interest

Compound Name: p53 Activator 12

Cat. No.: B12365203 Get Quote

For researchers and scientists in the field of drug development, ensuring the safe handling and

disposal of potent compounds like p53 Activator 12 is of paramount importance. This guide

provides a comprehensive, step-by-step procedure for the proper disposal of p53 Activator 12,

promoting laboratory safety and regulatory compliance.

Chemical and Safety Data Overview
While a specific Safety Data Sheet (SDS) for p53 Activator 12 (CAS No. 2746374-04-7) is not

publicly available, its identity as a potent, biologically active small molecule necessitates that it

be handled as a hazardous chemical waste.[1][2] The following table summarizes key

information for this compound, which should be provided to your institution's Environmental

Health and Safety (EHS) department.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12365203?utm_src=pdf-interest
https://www.benchchem.com/product/b12365203?utm_src=pdf-body
https://www.benchchem.com/product/b12365203?utm_src=pdf-body
https://www.benchchem.com/product/b12365203?utm_src=pdf-body
https://www.medchemexpress.com/p53-activator-12.html
https://www.medchemexpress.com/p53-activator-12.html?locale=ko-KR
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12365203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name p53 Activator 12

Synonym Compound 510B

CAS Number 2746374-04-7

Molecular Formula C28H35F3N8O2

Molecular Weight 572.63

Storage (Powder) -20°C for up to 3 years

Storage (In Solvent) -80°C for up to 1 year

Supplier Example MedChemExpress

Experimental Protocol: Decontamination of Labware
For non-disposable labware (e.g., glassware) that has come into contact with p53 Activator
12, a standard decontamination procedure should be followed before routine washing.

Materials:

Personal Protective Equipment (PPE): Lab coat, safety glasses, and chemical-resistant

gloves.

Waste container for solvent rinses.

Solvent capable of dissolving p53 Activator 12 (e.g., DMSO, ethanol).

Standard laboratory detergent.

Procedure:

Initial Rinse: Rinse the labware with a small amount of a suitable solvent (such as DMSO or

ethanol) to dissolve any residual compound.

Collect Rinse: Collect this initial solvent rinse in a designated hazardous waste container. Do

not dispose of it down the drain.
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Second Rinse: Perform a second rinse with the same solvent and collect it in the same

hazardous waste container.

Wash: After the solvent rinses, the labware can be washed with a standard laboratory

detergent and water.

Step-by-Step Disposal Procedures for p53 Activator
12
The disposal of p53 Activator 12 must be handled through your institution's hazardous waste

management program. Do not dispose of this compound in the regular trash or down the drain.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant

gloves, when handling p53 Activator 12 in any form (solid, solution, or waste).

2. Waste Segregation and Collection:

Solid Waste:

Collect any unused or expired solid p53 Activator 12 in its original container or a clearly

labeled, sealed container.

Contaminated consumables such as pipette tips, tubes, and gloves should be collected in

a designated, sealed hazardous waste bag or container.

Liquid Waste:

Solutions containing p53 Activator 12 should be collected in a dedicated, leak-proof, and

chemically compatible hazardous waste container.

Do not mix this waste with other chemical waste streams unless approved by your EHS

department.

3. Labeling Hazardous Waste:
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Clearly label all waste containers with the following information:

The words "Hazardous Waste"

The full chemical name: "p53 Activator 12"

CAS Number: "2746374-04-7"

An estimate of the concentration and total volume/mass of the waste.

The date the waste was first added to the container.

4. Storage of Waste:

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure the storage area is secure, well-ventilated, and away from general laboratory traffic.

Keep waste containers securely closed except when adding waste.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for your hazardous waste.

Provide the EHS department with all the necessary information about the waste, including

the chemical name and CAS number.

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of p53 Activator 12.
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Caption: Disposal workflow for p53 Activator 12.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of p53 Activator 12, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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